
protocol for synthesizing Q-Peptide for
laboratory use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Q-Peptide

Cat. No.: B12398614 Get Quote

Application Notes: Q-Peptide (QHREDGS)
Introduction

Q-Peptide is a heptapeptide with the amino acid sequence Gln-His-Arg-Glu-Asp-Gly-Ser

(QHREDGS). It is a functional peptide derived from angiopoietin-1, a protein critically involved

in angiogenesis and vascular stability. In recent research, Q-Peptide has been identified as a

potent agent in promoting wound healing.[1] Its mechanism of action involves stimulating the

migration of keratinocytes and promoting a pro-healing, regenerative environment in dermal

fibroblasts, making it a significant subject of study for therapeutic applications in tissue

regeneration and dermatology.[1][2]

Applications

Q-Peptide is primarily utilized by researchers in the fields of regenerative medicine,

dermatology, and drug development. Key applications include:

Wound Healing Assays: Studying the efficacy of Q-Peptide in accelerating wound closure in

both in vitro scratch assays and in vivo models.[1]

Cell Migration Studies: Investigating the molecular mechanisms by which Q-Peptide
enhances keratinocyte and fibroblast migration.
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Signal Transduction Research: Elucidating the signaling pathways activated by Q-Peptide in

dermal fibroblasts that lead to the secretion of pro-healing and anti-fibrotic cytokines.[2]

Biomaterial Functionalization: Incorporating Q-Peptide into hydrogels and other biomaterials

to create advanced wound dressings that promote active tissue regeneration.

Q-Peptide Signaling and Cellular Response
Q-Peptide initiates a complex signaling cascade in dermal fibroblasts that is crucial for a pro-

regenerative wound healing response. Upon administration, Q-Peptide interacts with cell

surface receptors, triggering pathways that upregulate the expression and secretion of various

growth factors and cytokines. Notably, it enhances the release of Fibroblast Growth Factor 2

(FGF2) and Keratinocyte Growth Factor (FGF7), which are vital for re-epithelialization and

vascularization. It also modulates the inflammatory response, influencing the secretion of

interleukins such as IL-6, IL-10, and IL-13, which play roles in resolving inflammation and

regulating extracellular matrix (ECM) deposition. This coordinated response helps to accelerate

tissue repair while potentially mitigating fibrosis.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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